Cas no 950029-14-8 (N-(2-Benzoylphenyl)-3-chloropropanamide)

• Product Name: N-(2-Benzoylphenyl)-3-chloropropanamide
• CAS No: 950029-14-8
• MF: C₁₆H₁₄ClNO₂
• MW: 287.740863323212
• CID: 5058053
• Update Time: 2025-05-20

N-(2-Benzoylphenyl)-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoylphenyl)-3-chloropropanamide
• NE33005
• 2-(beta-chloropropionylamino)benzophenone
• N-(2-Benzoylphenyl)-3-chloropropanamide

• Inchi： 1S/C16H14ClNO2/c17-11-10-15(19)18-14-9-5-4-8-13(14)16(20)12-6-2-1-3-7-12/h1-9H,10-11H2,(H,18,19)
• InChI Key： MZUFWESEQHBZSM-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.7
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-Benzoylphenyl)-3-chloropropanamide

Professional Introduction to N-(2-Benzoylphenyl)-3-chloropropanamide (CAS No. 950029-14-8)

N-(2-Benzoylphenyl)-3-chloropropanamide (CAS No. 950029-14-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for various chemical and biological applications. Its molecular structure, featuring a benzoyl group attached to a phenyl ring and a chlorinated propanamide moiety, provides a versatile platform for further chemical modifications and functionalization.

The synthesis of N-(2-Benzoylphenyl)-3-chloropropanamide involves intricate organic transformations that highlight the compound's synthetic utility. The presence of the benzoyl group enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions. Meanwhile, the chlorinated propanamide segment introduces reactivity that can be exploited in the development of more complex molecules. These features make the compound an attractive intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, N-(2-Benzoylphenyl)-3-chloropropanamide has been studied for its potential applications in medicinal chemistry. The benzoylphenyl moiety is known for its ability to interact with biological targets, including enzymes and receptors, which has led to its exploration as a scaffold in drug discovery programs. Specifically, researchers have been investigating its derivatives as inhibitors of various therapeutic targets, such as kinases and proteases. The chloro substituent on the propanamide group further enhances its reactivity, allowing for selective modifications that can fine-tune its pharmacological properties.

The compound's structural features also make it a valuable tool in materials science. For instance, its ability to form stable complexes with metal ions has been explored in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies. Additionally, the benzoylphenyl group's extended π-system suggests potential utility in organic electronics, where such structures are employed in the design of conductive polymers and light-emitting diodes (LEDs).

Recent advancements in computational chemistry have further illuminated the synthetic pathways and mechanistic insights associated with N-(2-Benzoylphenyl)-3-chloropropanamide. Molecular modeling studies have predicted optimal reaction conditions for its synthesis, including solvent effects and temperature dependencies. These computational approaches have not only streamlined synthetic routes but also provided insights into the compound's reactivity patterns. Such computational tools are increasingly integral to modern drug discovery pipelines, enabling researchers to predict molecular behavior before experimental validation.

The biological activity of N-(2-Benzoylphenyl)-3-chloropropanamide has been further explored through in vitro studies. Initial screening assays have revealed potential inhibitory effects on certain enzymes relevant to inflammatory pathways. These findings align with ongoing research efforts aimed at developing novel therapeutics targeting chronic inflammatory diseases. The compound's ability to modulate enzyme activity without significant off-target effects makes it an appealing candidate for further pharmacological development.

In conclusion, N-(2-Benzoylphenyl)-3-chloropropanamide